3-amino-N-tert-butylbenzamide
Overview
Description
3-amino-N-tert-butylbenzamide is a useful research compound. Its molecular formula is C11H16N2O and its molecular weight is 192.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Chemical Synthesis and Organic Compound Research
3-Amino-N-tert-butylbenzamide has applications in chemical synthesis and the study of organic compounds. For example, it has been used in the synthesis of different compounds, such as 1,2,3-benzotriazine-4-(3H)-ones, demonstrating its versatility in chemical reactions under various conditions (Yan et al., 2016). Additionally, it has been involved in the creation of fluorescent organic compounds, where its properties aid in the study of emission enhancement mechanisms in condensed states (Li et al., 2015).
2. Analytical Chemistry and Sensing Applications
In analytical chemistry, derivatives of this compound have been used in developing sensing mechanisms. For instance, its use in the detection of adenosine phosphates through facilitated ion transfer processes highlights its role in creating sensitive analytical tools (Qian et al., 2004). This application is significant for biochemical and medical research where precise detection of biomolecules is crucial.
3. Involvement in Pharmacological Research
In pharmacological research, this compound derivatives have been studied for their potential therapeutic effects. For example, compounds structurally similar to this compound have been investigated for their antidiabetic properties through PPARα/γ dual activation, indicating its relevance in developing new medications (Jung et al., 2017).
4. Applications in Material Science
This compound also finds applications in material science, particularly in the development of nanosheets and other nanostructured materials. The ability to form structured arrangements at the nanoscale is valuable for creating materials with specific physical and chemical properties (Zhang et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
3-amino-N-tert-butylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c1-11(2,3)13-10(14)8-5-4-6-9(12)7-8/h4-7H,12H2,1-3H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHAJHGGHYYPVTM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1=CC(=CC=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80404062 |
Source
|
| Record name | 3-amino-N-tert-butylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80404062 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
25900-62-3 |
Source
|
| Record name | 3-amino-N-tert-butylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80404062 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
